Cas no 1312008-60-8 (4-Amino-2-ethyl-3-iodobenzonitrile)

• Product Name: 4-Amino-2-ethyl-3-iodobenzonitrile
• CAS No: 1312008-60-8
• MF: C₉H₉IN₂
• MW: 272.085633993149
• CID: 2114198
• Update Time: 2023-08-04

4-Amino-2-ethyl-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-ethyl-3-iodoBenzonitrile
• 4-Amino-2-ethyl-3-iodobenzonitrile

• Inchi： 1S/C9H9IN2/c1-2-7-6(5-11)3-4-8(12)9(7)10/h3-4H,2,12H2,1H3
• InChI Key： FKBDFJQAJJCIEM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C#N)C=1CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 49.8